Cas no 1806757-00-5 (Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1806757-00-5
• MF: C₁₂H₁₂F₆N₂O₃
• MW: 346.225704193115
• CID: 4844190
• Update Time: 2025-05-20

Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H12F6N2O3/c1-2-22-9(21)4-7-8(11(13,14)15)3-6(5-19)20-10(7)23-12(16,17)18/h3H,2,4-5,19H2,1H3
• InChI Key： INJRAIYFCSALIR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)N=C(C=1CC(=O)OCC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 401
• XLogP3: 2.3
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

Research Brief on Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS: 1806757-00-5)

Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS: 1806757-00-5) is a novel pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate involves a multi-step process that includes the introduction of the aminomethyl group at the 6-position of the pyridine ring, followed by the incorporation of trifluoromethoxy and trifluoromethyl groups at the 2- and 4-positions, respectively. The ethyl acetate moiety at the 3-position enhances the compound's solubility and bioavailability, which are critical factors for its pharmacological efficacy. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate exhibits significant binding affinity for certain neurotransmitter receptors, including GABA_A and NMDA receptors. These findings suggest its potential as a modulator of CNS activity, with possible applications in the treatment of anxiety, epilepsy, and neurodegenerative disorders. Additionally, the compound has shown anti-inflammatory properties in cell-based assays, indicating its utility in addressing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic profiles of this compound. Animal models have revealed favorable absorption and distribution characteristics, with the compound achieving therapeutic concentrations in the brain and peripheral tissues. Notably, the trifluoromethoxy and trifluoromethyl groups contribute to the compound's metabolic stability, reducing its susceptibility to enzymatic degradation and prolonging its half-life. These attributes underscore its potential as a lead compound for further drug development.

Despite these promising findings, challenges remain in optimizing the therapeutic index of Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate. Current research is focused on elucidating its mechanism of action at the molecular level, as well as identifying potential off-target effects and toxicity profiles. Structure-activity relationship (SAR) studies are underway to refine the compound's chemical structure and enhance its selectivity and potency. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 6-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS: 1806757-00-5) represents a promising avenue for drug discovery, with potential applications in CNS and inflammatory disorders. Ongoing research aims to address the remaining challenges and unlock its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting the importance of continued investment in the exploration of novel chemical entities for medical advancement.